1,1-dimethoxy-N,N-dimethylpropan-1-amine

• IUPAC Name: 1,1-dimethoxy-N,N-dimethylpropan-1-amine
• InChI: InChI=1S/C7H17NO2/c1-6-7(9-4,10-5)8(2)3/h6H2,1-5H3
• InChI Key: LPNPCLQUEFACPP-UHFFFAOYSA-N
• Canonical SMILES: CCC(N(C)C)(OC)OC
• Molecular Formula: C7H17NO2
• DSSTOX Substance ID: DTXSID60463253
• Molecular Weight: 147.22 g/mol
• CAS RN: 19429-86-8

Description

1,1-dimethoxy-N,N-dimethylpropan-1-amine, also known as DMAP, is a tertiary amine widely used in organic synthesis. DMAP is a colorless liquid with a strong odor and is highly soluble in polar solvents. DMAP has been extensively studied for its synthetic applications due to its ability to catalyze various chemical reactions.

Scientific Research Applications

• Cyclisation of Amine Oxides : It has been shown that amine oxides, such as 3,4-Dimethoxy-NN-dimethylphenethylamine N-oxide, undergo redox reactions with iron(II) ion to produce tertiary amines, demethylated secondary amines, and other cyclised products (Smith, Norman, & Rowley, 1970).

• Protecting Group for Amino Acid Derivatives : A study highlighted the use of a protecting group, 1,2-dimethoxy-4,5-dimethylene, for acyclic amino acid derivatives, which can be introduced and removed via reactions involving N, N-dialkylation (Tayama et al., 2012).

• X-ray Studies of Meso-Hexamethyl Propylene Amine Oxime : Research on meso-hexamethyl propylene amine oxime (HMPAO), a derivative of this compound, revealed different crystalline phases and their structures, which can be crucial for understanding molecular interactions and applications in materials science (Al-Ktaifani & Rukiah, 2010).

• Synthesis of Amines and Amine Derivatives : Various synthesis processes, such as the unexpected formation of 2,4-diamino-s-triazines from reactions involving secondary amines, demonstrate the versatility of compounds like 1,1-dimethoxy-N,N-dimethylpropan-1-amine in organic synthesis (Tanaka et al., 1994).

• Reductive Cyclisation and Fragmentation : Studies on the treatment of similar N-oxides with metal ions like iron(II) and titanium(III) have shown varied products, including tertiary and secondary amines, highlighting the role of these compounds in complex chemical reactions (Smith, Norman, & Rowley, 1972).

• Catalytic Amination of Biomass-Based Alcohols : This compound, as part of the broader class of amines, plays a significant role in the chemical industry, particularly in the amination of alcohols derived from biomass, showing its relevance in sustainable chemical processes (Pera‐Titus & Shi, 2014).